Product packaging for LEWATIT TP-208(Cat. No.:CAS No. 126602-47-9)

LEWATIT TP-208

Cat. No.: B1177401
CAS No.: 126602-47-9
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
  • Packaging may vary depending on the PRODUCTION BATCH.

Description

LEWATIT TP-208 is a weakly acidic, macroporous cation exchange resin with chelating iminodiacetic acid groups, designed for the selective removal of alkaline earth and heavy metal cations from various solutions . Its key research value lies in its high selectivity for divalent and trivalent cations, with a well-documented uptake order of Copper > Vanadium (VO2+) > Uranium (UO2 2+) > Lead > Nickel > Zinc > Cadmium > Cobalt > Iron (II) > Beryllium > Manganese > Calcium > Magnesium > Strontium > Barium >>> Sodium . This makes it an invaluable tool for purifying complex brine solutions, particularly in the fine polishing of feed brine for chlor-alkali membrane cells, where it reduces alkaline earth ions like Ca2+, Mg2+, and Sr2+ to extremely low concentrations, even in the presence of Fe3+ ions . The resin's mechanism of action involves chelation, where the iminodiacetate groups form stable complexes with target metal ions, effectively stripping them from solution . Its operating capacity is highly dependent on pH, with significantly higher capacity achieved in alkaline conditions (e.g., pH 10) compared to neutral pH . For research applications, LEWATIT TP 208 is particularly suitable for the recovery of valuable metals from process and waste streams, and for the purification of wastewater and potable water . It is critical to note that the resin does not remove heavy metals from solutions containing complexing agents like EDTA or NTA . This product is supplied as a heterodisperse bead resin and requires conditioning with caustic soda solution before each exhaustion cycle to convert it to the active di-sodium form . This compound is For Research Use Only. It is not for diagnostic or therapeutic use, and it is strictly prohibited for personal use.

Properties

CAS No.

126602-47-9

Molecular Formula

C14H16O2Se2

Origin of Product

United States

Fundamental Principles of Chelating Interactions on Lewatit Tp 208

Mechanism of Chelation and Ion Exchange on Iminodiacetic Acid Groups

The core of Lewatit TP-208's functionality lies in its iminodiacetic acid (IDA) groups attached to a macroporous polystyrene-divinylbenzene matrix. researchgate.net This structure facilitates the selective binding of metal cations through a combination of ion exchange and chelation.

The chelating capability of the iminodiacetic acid groups is highly dependent on the pH of the surrounding solution. The IDA group has two carboxylic acid moieties and a tertiary amine, which can undergo protonation and deprotonation. The degree of protonation affects the availability of lone pair electrons on the nitrogen and oxygen atoms, which are essential for forming coordinate bonds with metal ions.

Studies have investigated the protonation process of similar IDA resins. researchgate.netscientific.net The protonation constants are key parameters in understanding the resin's behavior at different pH levels. The adsorption of metal ions is significantly influenced by pH; for instance, the adsorption capacity for some metals increases with increasing pH up to a certain point. mun.ca This is because at lower pH, the functional groups are protonated, competing with metal ions for binding sites. As the pH increases, the functional groups deprotonate, making the lone pair electrons available for chelation. The operating capacity of this compound can be significantly higher at a more alkaline pH. For example, at a pH of 11, the operating capacity is approximately three times that at a pH of 7. scribd.com

The interaction between metal ions and the iminodiacetic acid groups of this compound involves the formation of stable chelate rings. The metal cation acts as a central atom, coordinating with the nitrogen atom and the oxygen atoms of the carboxylate groups of the IDA ligand. This results in the formation of multiple coordinate bonds, a process known as chelation.

This chelating mechanism provides high selectivity for certain metal ions. This compound binds metals through the formation of three coordination bonds between the metal and the free electron pairs of the nitrogen and oxygen atoms of the carboxyl groups. tandfonline.com This allows it to be effective even when metals in the solution are bound by weak complexing agents. tandfonline.com The affinity for different metal cations follows a specific order, which for a similar IDA resin is: Copper > Vanadium (VO2+) > Uranium (UO22+) > Lead > Nickel > Zinc > Cadmium > Cobalt > Iron (II) > Beryllium > Manganese >> Calcium > Magnesium > Strontium > Barium >>> Sodium. 71360.com

Coordination Chemistry of Metal-Resin Interactions

Thermodynamics of Adsorption Processes

Understanding the thermodynamic parameters of the adsorption process is essential for optimizing the operational conditions for metal ion removal using this compound.

Thermodynamic studies on similar chelating resins provide insights into the nature of the adsorption process. For instance, a study on the adsorption of certain metal ions revealed that the process was spontaneous and endothermic. researchgate.net The spontaneity is indicated by a negative Gibbs free energy change (ΔG°). A positive enthalpy change (ΔH°) suggests that the process is endothermic, meaning that an increase in temperature favors the adsorption. This can be attributed to an increase in the number of active surface sites available for adsorption at higher temperatures. researchgate.net A positive entropy change (ΔS°) indicates increased randomness at the solid-liquid interface during the adsorption process.

Conversely, another study on a different metal ion showed an exothermic sorption process, where the sorption capacity decreased as the temperature rose. tandfonline.com This was attributed to the weakening of attractive forces between the active sites of the resin and the metal ions. tandfonline.com

Adsorption isotherms are fundamental to describing the equilibrium relationship between the concentration of the adsorbate in the solution and the amount adsorbed on the solid phase at a constant temperature. Several models are used to analyze the experimental data for this compound and similar resins.

Langmuir Isotherm: This model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical sites. tandfonline.com It is often found to fit the experimental data for metal ion adsorption on chelating resins well, suggesting that the adsorption occurs at specific homogeneous sites within the resin. researchgate.netscribd.com

Freundlich Isotherm: This empirical model is applicable to adsorption on heterogeneous surfaces with a non-uniform distribution of heat of adsorption. csic.es In some cases, the Freundlich model has been shown to represent the exchange process for this compound, which may indicate that the exchange is performed on heterogeneous surfaces. csic.es

The suitability of a particular isotherm model can depend on the specific metal ion being adsorbed and the experimental conditions. For instance, in one study, both Langmuir and Freundlich models were used to fit the experimental adsorption isotherms for Ca(II) and Mg(II) on this compound. researchgate.netscientific.net Another study found that while several models could represent the adsorption process satisfactorily, the Langmuir and Freundlich isotherms provided a better fit than other models like Temkin and Dubinin-Radushkevich. scribd.com

Below is an interactive table summarizing the findings of isotherm modeling from various studies on this compound and similar resins.

Adsorbed Ion(s)ResinBest Fit Isotherm Model(s)Reference
Iron(II)This compoundFreundlich csic.es
Ca(II), Mg(II)This compoundLangmuir, Freundlich researchgate.netscientific.net
Lithium(I)This compoundLangmuir, Freundlich scribd.com
Lithium(I)Lewatit TP 260Langmuir tandfonline.com

Enthalpy, Entropy, and Gibbs Free Energy Changes

Adsorption Kinetics and Mass Transfer Phenomena

The efficiency and rate of ion exchange by this compound are governed by its adsorption kinetics and the mechanisms of mass transfer. Understanding these phenomena is crucial for optimizing the operational conditions for the removal of metal ions from aqueous solutions. The study of adsorption kinetics involves fitting experimental data to various kinetic models to determine the rate-controlling steps and the mechanism of the adsorption process.

Pseudo-First-Order and Pseudo-Second-Order Kinetic Models

Kinetic models are employed to analyze the rate of the adsorption process. The pseudo-first-order and pseudo-second-order models are the most frequently used to describe the kinetics of ion exchange on chelating resins like this compound.

The pseudo-first-order model assumes that the rate of adsorption is proportional to the number of available active sites on the adsorbent. It is generally applicable during the initial stages of adsorption. In some studies, the adsorption of metal ions onto this compound has been shown to follow this model. For instance, the removal of iron(II) at a low resin dosage of 0.13 g·L⁻¹ was found to fit the first-order kinetic model well, with a high correlation coefficient (r² = 0.997). csic.es

The pseudo-second-order model is based on the assumption that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and the adsorbate. This model often provides a better fit for the entire adsorption process. Research has demonstrated that the adsorption of several divalent and trivalent metal ions onto this compound is well-described by the pseudo-second-order kinetic model. mun.cascientific.netresearchgate.net For example, the adsorption of lead(II) and copper(II) was found to comply with the pseudo-second-order model. mun.ca Similarly, the removal of iron(II) at a higher resin dosage (1 g·L⁻¹) was best represented by the pseudo-second-order model (r² = 0.999). csic.es Studies on the adsorption of calcium (Ca(II)) and magnesium (Mg(II)) also utilized the pseudo-second-order model to describe the kinetics. scientific.netresearchgate.net

The applicability of either model can depend on experimental conditions such as the initial concentration of the metal ion and the dosage of the resin. csic.es

Table 1: Kinetic Model Fitting for Metal Ion Adsorption on this compound

Metal IonExperimental ConditionBest Fit Kinetic ModelCorrelation Coefficient (r²)Source(s)
Iron(II)Low Resin Dosage (0.13 g·L⁻¹)First-Order0.997 csic.es
Iron(II)High Resin Dosage (1 g·L⁻¹)Pseudo-Second-Order0.999 csic.es
Lead(II)Not SpecifiedPseudo-Second-OrderNot Specified mun.ca
Copper(II)Not SpecifiedPseudo-Second-OrderNot Specified mun.ca
Calcium(II)Not SpecifiedPseudo-First-Order & Pseudo-Second-OrderNot Specified scientific.netresearchgate.net
Magnesium(II)Not SpecifiedPseudo-First-Order & Pseudo-Second-OrderNot Specified scientific.netresearchgate.net

Intra-Particle Diffusion and Film Diffusion Control

Film diffusion (or external diffusion): The transport of the adsorbate from the bulk solution to the external surface of the adsorbent particle through the hydrodynamic boundary layer.

Intra-particle diffusion (or internal diffusion): The movement of the adsorbate from the surface into the interior pores of the adsorbent particle.

Adsorption: The attachment of the adsorbate to the active sites within the resin.

The rate-limiting step is typically either film diffusion or intra-particle diffusion. In systems with good mixing, a high affinity of the adsorbate for the adsorbent, and low adsorbate concentration, film diffusion is often the rate-controlling step. mdpi.com Conversely, intra-particle diffusion tends to control the rate in systems with less effective mixing. mdpi.com

Studies on this compound have shown that both mechanisms can be rate-limiting depending on the specific system. For the adsorption of Ca(II) and Mg(II), the mechanism was found to involve both intra-particle diffusion and film diffusion as the rate-controlling steps. scientific.netresearchgate.netdntb.gov.ua In the case of iron(II) removal, the process was best described by a film-diffusion controlled model, particularly at stirring speeds between 300 and 1200 min⁻¹. csic.es This indicates that the transport of iron(II) ions through the liquid film surrounding the resin beads is the slowest step in the process.

Influence of Stirring Speed on Reaction Kinetics

The agitation or stirring speed in a batch adsorption system plays a critical role in influencing the external mass transfer resistance. Increasing the stirring speed reduces the thickness of the liquid film boundary layer around the adsorbent particles, thereby enhancing the rate of film diffusion.

Research on this compound has demonstrated the effect of stirring speed on adsorption kinetics. For the uptake of iron(II), varying the stirring speed in the range of 300-1200 min⁻¹ did not affect the total amount of metal loaded onto the resin at equilibrium. csic.es However, it significantly influenced the time required to reach that equilibrium. csic.es This behavior is characteristic of a process where film diffusion is the rate-limiting step; as the stirring speed increases, the external mass transfer resistance decreases, leading to a faster adsorption rate. csic.es

In the case of iron(III) removal, a maximum uptake was observed at a stirring speed of around 900 min⁻¹. csic.es This suggests that up to this speed, increasing agitation improves mass transfer to the resin surface. For other systems, it has been noted that external diffusion effects can be eliminated above certain stirring speeds, such as 120 r/min. researchgate.net While not specific to TP-208, this general principle highlights that sufficient agitation is necessary to ensure that the measured kinetics are not limited by external mass transfer phenomena.

Table 2: Effect of Stirring Speed on Metal Adsorption by this compound

Metal IonStirring Speed Range (min⁻¹)ObservationImplicationSource(s)
Iron(II)300 - 1200Equilibrium uptake is constant, but the rate to reach equilibrium increases with speed.Film diffusion is the rate-controlling step. csic.es
Iron(III)Varied (up to 900)Maximum metal uptake achieved around 900 min⁻¹.Increased agitation enhances mass transfer to the resin surface up to an optimal point. csic.es

Performance Evaluation of Lewatit Tp 208 in Diverse Applications

Selective Removal of Divalent and Trivalent Metal Cations

LEWATIT TP-208 demonstrates selective adsorption of divalent and trivalent metal cations. The affinity of the resin for different metal cations from neutralized aqueous solutions generally follows a specific order: Copper > Vanadium (VO2+) > Uranium (UO22+) > Lead > Nickel > Zinc > Cadmium > Cobalt > Iron (II) > Beryllium > Manganese >> Calcium > Magnesium > Strontium > Barium >>> Sodium. lanxess.commatweb.commatweb.comsoonngai.com71360.com This selectivity is primarily attributed to the chelating iminodiacetic acid groups, which form coordination bonds with metal ions in addition to electrostatic interactions. researchgate.net

Copper(II) Sorption and Recovery

This compound exhibits a high affinity for Copper(II) ions, positioning copper at the top of its selectivity series among the listed metals. lanxess.commatweb.commatweb.comsoonngai.com71360.com Studies investigating the removal of metal ions from acid mine drainage (AMD) have shown effective sorption of Cu(II) using this compound. Under specific conditions (pH 2.5 ± 0.03, in the presence of Fe(II/III), Zn(II), Mn(II)), the dynamic capacity for Cu(II) was reported to be 30.6 ± 1.3 g/L. researchgate.nettandfonline.com This capacity corresponds to approximately 65.02 ± 2.78 mg/g resin. tandfonline.com The high sorption capacity for copper highlights the resin's potential for copper removal and recovery from contaminated water sources. researchgate.nettandfonline.comtandfonline.com Recovery of metallic copper from desorption solutions after sorption has also been explored using electrolysis. researchgate.nettandfonline.comtandfonline.com

Metal IonDynamic Capacity (g/L)Dynamic Capacity (mg/g)
Copper(II)30.6 ± 1.365.02 ± 2.78
Nickel(II)9.1 ± 0.17-
Cobalt(II)1.3 ± 0.08-

Note: Data primarily derived from studies on acid mine drainage (AMD) treatment. researchgate.nettandfonline.com

Nickel(II) and Cobalt(II) Separation and Uptake

Following copper in the selectivity series are Nickel(II) and Cobalt(II). lanxess.commatweb.commatweb.comsoonngai.com71360.com this compound can separate and take up these ions, although with lower efficiency compared to copper. In the AMD treatment study, the dynamic capacity for Ni(II) was found to be 9.1 ± 0.17 g/L, and for Co(II), it was 1.3 ± 0.08 g/L under the same conditions as the copper sorption experiments. researchgate.nettandfonline.com The distinct differences in dynamic capacity demonstrate the resin's ability to selectively remove these transition metals, with a preference for nickel over cobalt.

Iron(II) and Iron(III) Adsorption Characteristics

Iron ions, both in their divalent (Fe(II)) and trivalent (Fe(III)) states, interact with this compound. According to the selectivity order, Iron(II) has a lower affinity compared to copper, vanadium, uranium, lead, nickel, zinc, cadmium, and cobalt. lanxess.commatweb.commatweb.comsoonngai.com71360.com this compound is noted for its ability to adsorb trivalent cations, including Iron(III). matweb.com A key characteristic mentioned is that Iron(III) adsorbed by this resin can be desorbed using acid, which is a notable difference compared to some other resin types. matweb.com This property is particularly relevant in applications like brine purification where the presence of Fe(III) ions is a factor. lanxess.commatweb.commatweb.comsoonngai.com

Lead(II) and Cadmium(II) Removal Efficiencies

Lead(II) and Cadmium(II) are also effectively removed by this compound, ranking higher in the selectivity series than cobalt, iron(II), and the alkaline earth metals. lanxess.commatweb.commatweb.comsoonngai.com71360.com Lead is positioned above nickel, zinc, cadmium, and cobalt, while cadmium is above cobalt, iron(II), beryllium, and manganese. lanxess.commatweb.commatweb.comsoonngai.com71360.com This indicates that this compound is effective in reducing the concentrations of these toxic heavy metals in contaminated water streams. Specific removal efficiency data beyond their position in the general selectivity series and the AMD study's focus on Cu, Ni, and Co were not prominently detailed in the provided search results.

Alkaline Earth Cations Removal (Ca, Mg, Sr, Ba)

A primary application of this compound is the selective removal of alkaline earth cations, including Calcium (Ca), Magnesium (Mg), Strontium (Sr), and Barium (Ba). lanxess.commatweb.commatweb.com These ions are positioned lower in the selectivity series compared to most heavy metal cations, allowing for the selective removal of heavy metals even in the presence of higher concentrations of alkaline earth metals. lanxess.commatweb.commatweb.comsoonngai.com71360.com

This compound is particularly suitable for the fine polishing of brine solutions, where the removal of Ca²⁺, Mg²⁺, Sr²⁺, and Ba²⁺ is crucial, even in the presence of Fe³⁺ ions. lanxess.commatweb.commatweb.comsoonngai.com The operating capacity for calcium in brine purification is dependent on pH, with a significantly higher capacity observed at pH 10 compared to pH 7. matweb.commatweb.com At pH 10 and a calcium content of 5 ppm, an operating capacity of approximately 12 g Ca/L of resin (in di-sodium form) can be achieved with this compound. matweb.com A smaller bead size variant, LEWATIT MDS TP 208, offers improved kinetics and significantly increased total and operating capacity specifically for alkaline earth cations, with enhanced strontium and barium removal efficiency. surfacefinishing.com

Other Metal Ions (Vanadium, Uranium, Zinc, Manganese)

This compound also demonstrates affinity for other metal ions, including Vanadium, Uranium, Zinc, and Manganese, as indicated by their positions in the selectivity series. Vanadium (specifically VO2+) and Uranium (specifically UO22+) are ranked high in the series, following copper. lanxess.commatweb.commatweb.comsoonngai.com71360.com Zinc is positioned between nickel and cadmium, while Manganese is lower in the series, above calcium. lanxess.commatweb.commatweb.comsoonngai.com71360.com This suggests that the resin can be used for the removal or recovery of these metals, with varying degrees of efficiency based on their position in the selectivity hierarchy. Specific quantitative data on the removal efficiency for these ions beyond their relative selectivity was not extensively detailed in the provided search results.

Influence of Operational Parameters on Adsorption Performance

The efficiency of metal adsorption by this compound is significantly affected by the conditions under which the process is carried out. Key parameters include pH, initial metal ion concentration, contact time, flow rate, temperature, and the presence of co-existing ions.

Effect of pH on Metal Uptake and Selectivity

The pH of the solution plays a crucial role in the adsorption performance of this compound due to the nature of its iminodiacetic acid functional groups. Metal uptake onto the resin is pH-dependent. csic.es Generally, there is a decrease in metal uptake when the pH of the solution is shifted towards more acidic values. csic.es

For instance, the operating capacity of this compound in brine purification is sensitive to pH. At pH 10, the operating capacity can be approximately three times higher than that achieved at pH 7. matweb.com Specifically, at pH 10 with a calcium content of 5 ppm, an operating capacity of approximately 12 g of calcium per liter of resin (in di-sodium form) has been reported for LEWATIT TP 208. matweb.com For LEWATIT MDS TP 208, a small bead variant, capacities up to 20 g of calcium per liter have been observed at pH 10 and 5 ppm calcium, which is approximately three times that achieved at pH 8. matweb.com

Studies on the removal of iron(II) by LEWATIT TP208 have shown a decrease in metal uptake as the pH of the solution becomes more acidic (from pH 5 to 1). csic.es Similarly, the percentage of iron(III) uptake onto the resin decreases as the pH of the solution is shifted to more acidic values. csic.es

The selectivity sequence of this compound for divalent metal cations from neutralized aqueous solutions generally follows the order of decreasing affinity: Copper > Vanadium (VO2) > Uranium (UO2) > Lead > Nickel > Zinc > Cadmium > Cobalt > Iron (II) > Beryllium > Manganese >> Calcium > Magnesium > Strontium > Barium >>> Sodium. lanxess.commatweb.commatweb.com71360.com For iron(III), adsorption also takes place, and unlike some other resins, iron(III) can be desorbed with acid. matweb.com

In acidic conditions, such as those encountered in acid mine drainage (AMD) at pH 2.5 ± 0.03, LEWATIT TP 208 has shown selectivity for certain metals, with the sorption efficiency decreasing in the order: Cu(II) > Ni(II) > Co(II). tandfonline.comtandfonline.com Under these conditions, the dynamic capacity for Cu(II) was 30.6 ± 1.3 g/L, for Ni(II) was 9.1 ± 0.17 g/L, and for Co(II) was 1.3 ± 0.08 g/L. tandfonline.comtandfonline.com Another study indicated the order Cu(II) > Pb(II) > Ni(II) > Zn(II) > Cd(II) > Fe(II) for metal cation removal from aqueous solutions by LEWATIT TP 208. tandfonline.com

The pH also influences the form of the iminodiacetate (B1231623) functional groups. At pH values around 2 or less, both carboxylic groups and the nitrogen atom are in a protonated form. filtertech.com.pl

Here is a table summarizing the effect of pH on calcium uptake in brine purification:

Resin TypepHApproximate Operating Capacity (g Ca/L resin)Initial Ca Concentration (ppm)Source
LEWATIT TP 2087Varies5 matweb.com
LEWATIT TP 20810125 matweb.com
LEWATIT MDS TP 2088Varies5 matweb.com
LEWATIT MDS TP 20810Up to 205 matweb.com
LEWATIT MonoPlus TP 2087VariesNot specified scribd.com
LEWATIT MonoPlus TP 20811Approx. threefold of pH 7Not specified scribd.com
LEWATIT MonoPlus TP 20890.7 eq/l (approx. 14 g/L)2-20 scribd.com

Impact of Initial Metal Ion Concentration

The initial concentration of metal ions in the solution influences the adsorption efficiency and the amount of metal ions sorbed onto the resin. The percentage of iron(III) removed from solution strongly depends on the initial iron(III) concentration in the aqueous feed solution. csic.es The variation in resin dosage also affects the removal of iron(II) from aqueous solution, with experimental results fitting the Freundlich isotherm model. csic.es

Studies investigating the effect of initial metal ion concentrations on sorption efficiency using other resins with iminodiacetic acid functional groups have shown that metal uptake can increase with increasing initial metal ion concentration, although this effect can vary depending on the specific metal and resin. mdpi.com While specific data for this compound across a wide range of initial concentrations for various metals is not extensively detailed in the provided snippets, the dependence on initial concentration is a recognized factor in ion exchange processes.

Role of Contact Time and Flow Rate

Contact time is an important parameter in the metal sorption process. Studies on cadmium(II) sorption by LEWATIT TP 208 have shown that the sorption is fast in the initial step, and then the rate becomes slow until equilibrium is reached. researchgate.net The equilibrium time for cadmium(II) sorption onto LEWATIT TP 208 was reported as 30 minutes. researchgate.net

For iron(II) uptake, the stirring speed influences the time to achieve equilibrium, although it does not influence the iron(II) concentration load on the resin at equilibrium. csic.es At stirring speeds in the range of 300-1200 min⁻¹, the exchange process for iron(II) is best represented by the film-diffusion controlled model. csic.es For iron(III) uptake, maximum metal uptake was achieved around a stirring speed of 900 min⁻¹. csic.es

Flow rate, particularly in column operations, affects the contact time between the solution and the resin, thereby influencing the adsorption efficiency and breakthrough capacity. For instance, in brine purification, a service flow rate of 20-30 BV/h (Bed Volume per hour) is recommended for LEWATIT TP 208 and LEWATIT MDS TP 208 to achieve low residual calcium concentrations. matweb.commatweb.comscribd.com Operating two units in series can provide greater security in achieving very low residual concentrations. matweb.commatweb.comscribd.com

Temperature Dependence of Sorption (Endothermic/Exothermic Processes)

The temperature of the solution can influence the thermodynamics and kinetics of the adsorption process. For LEWATIT TP208, the increase of temperature from 20 to 60 °C was accompanied by an increase in the amount of iron(II) loaded onto the resin, indicating an endothermic ion exchange process with a ΔHº of 31 kJ·mol⁻¹. csic.es Similarly, the increase of temperature led to an increase in iron(III) uptake onto the resin, demonstrating the endothermic nature of the ion exchange process for iron(III). csic.es

However, a comparative study on cadmium(II) sorption by LEWATIT TP 208 indicated an exothermic process based on thermodynamic data. researchgate.net This suggests that the temperature dependence can vary depending on the specific metal ion being adsorbed.

Here is a table summarizing the temperature dependence for iron ions:

Metal IonTemperature Range (°C)Effect of Increasing TemperatureThermodynamic CharacterΔHº (kJ·mol⁻¹)Source
Iron(II)20-60Increased uptakeEndothermic31 csic.es
Iron(III)20-60Increased uptakeEndothermicNot specified csic.es

Effect of Co-existing Ions and Ionic Strength

The selectivity sequence demonstrates the competitive nature of adsorption when multiple metal ions are present. Ions with higher affinity for the resin will be preferentially adsorbed, potentially displacing ions with lower affinity. For example, in acidic mine drainage containing copper, nickel, cobalt, iron(II), iron(III), zinc, and manganese, the resin showed a preference for copper over nickel and cobalt. tandfonline.comtandfonline.com

Studies on the effect of ionic strength using other adsorbents have shown that increasing ionic strength can decrease the adsorption capacity of heavy metals, particularly when divalent cations are present at higher concentrations compared to monovalent cations. mdpi.com The effect of co-existing cations (K⁺, Na⁺, Ca²⁺, and Mg²⁺) on the treatment of lithium brine by electrodialysis, which involves ion migration, showed that competitive migration can lower the recovery of lithium, with the influence in the order of K⁺ > Na⁺ > Ca²⁺ > Mg²⁺. ubc.ca While this study was not directly on this compound adsorption, it highlights the general principle of competition among ions.

For LEWATIT TP 208, the amount of metal ions sorbed is only slightly affected by the addition of NaCl, although increasing NaCl concentrations can decrease the initial sorption rate and intraparticle diffusion constant for certain metal ions like copper(II), zinc(II), and nickel(II). filtertech.com.pl

Regeneration, Reusability, and Long Term Stability Studies

Elution Strategies for Loaded LEWATIT TP-208

The regeneration of this compound involves eluting the adsorbed metal ions from the resin to restore its exchange capacity. Different elution strategies are employed depending on the type of metal ions captured and the desired purity of the eluate.

Acidic Regenerant Solutions (e.g., H₂SO₄, HCl)

Acidic solutions are commonly used for the regeneration of this compound, particularly for eluting adsorbed metal cations. Hydrochloric acid (HCl) and sulfuric acid (H₂SO₄) are effective regenerants. For instance, a 1 M HCl solution has been used to elute Fe(II) loaded onto the resin. csic.escsic.es The use of acidic solutions facilitates the release of bound metal ions by providing a high concentration of protons to compete for the exchange sites on the iminodiacetic acid groups. According to the manufacturer's technical data sheet, regeneration with hydrochloric acid solution is a recommended procedure for Lewatit MonoPlus TP 208 used in brine purification. mdpi.com Following acidic regeneration, the resin is typically conditioned with a caustic soda solution to convert it back to its di-sodium form, ready for the next exhaustion cycle. mdpi.com

Studies have investigated the use of 1 M H₂SO₄ for regenerating this compound, demonstrating its effectiveness in desorbing captured metal ions like Cu(II), Ni(II), and Co(II). tandfonline.comtandfonline.com The efficiency of elution can be influenced by parameters such as acid concentration and flow rate.

Ammonia (B1221849) Solutions for Specific Metal Complexes

While acidic solutions are prevalent for general metal elution, ammonia solutions can be employed for the selective elution of specific metal complexes from certain chelating resins. Although the provided search results primarily highlight acidic regeneration for this compound, some studies mention the use of ammonia solutions in the context of regenerating other types of resins (e.g., Purolite A 832 for copper-ammonia complexes) within integrated metal recovery processes. tandfonline.comtandfonline.com This suggests that while not a primary regenerant for this compound's iminodiacetic acid groups, ammonia might be relevant in multi-resin systems or for specific complexed metals if the resin chemistry allows. However, direct evidence for the widespread use of ammonia solutions for regenerating this compound based solely on the provided search snippets is limited.

Assessment of Resin Reusability and Cycle Durability

The reusability and cycle durability of this compound are critical factors for the economic feasibility of its applications. Studies assess these properties by subjecting the resin to multiple adsorption-desorption cycles and monitoring changes in its capacity and performance.

This compound, particularly the monodisperse variant like Lewatit MonoPlus TP 208, is noted for its mechanical and osmotic stability, which contributes to a longer lifespan compared to resins with heterodisperse bead size distribution. lanxess.com This enhanced stability allows for better service lives and longer intervals between regeneration phases. batteriesnews.com

Research indicates that this compound can maintain high efficiency over multiple cycles. For example, studies on indium recovery using impregnated this compound have shown good reusability in cycle tests. researchgate.net The ability of the resin to be effectively regenerated with high elution efficiency is a key indicator of its reusability. tandfonline.com Extended operating cycle times have been reported for Lewatit MDS TP 208 in industrial plant operations for brine quality improvement. lanxess.com

The operating capacity of the resin can be influenced by factors such as pH, with a significantly higher capacity observed at pH 10 compared to pH 7 when removing calcium. matweb.com Maintaining optimal operating and regeneration conditions is crucial for maximizing resin lifespan and ensuring consistent performance over numerous cycles.

Mechanisms of Resin Degradation and Fouling in Prolonged Operation

Despite its stability, this compound can be subject to degradation and fouling over prolonged operation, which can lead to a decrease in performance.

Potential mechanisms of resin degradation include changes in the polymer structure or the functional iminodiacetic acid groups. Temperature variations, for instance, can negatively impact the exchange capacity of ion exchange resins. mdpi.com While the decrease in capacity of cation exchange resins based on polystyrene matrix due to operation temperature is generally not a significant problem, even slight decomposition can yield products causing issues. scispace.com

Fouling can occur due to the accumulation of various substances on the resin beads, blocking access to the active sites or physically disrupting the resin bed. In brine purification, for example, the presence of iron(III) ions needs to be considered. matweb.com Organic compounds can potentially cause foaming, leading to a low to medium risk of breakdown. uni-saarland.de In wastewater treatment, organic foulants and inorganic components can have a synergistic effect on the fouling of ion exchange membranes, and similar mechanisms could potentially affect resin performance. researchgate.net Precipitation of hydroxides, particularly in the presence of residual Ca²⁺ and Mg²⁺ at higher pH, can also lead to fouling and blockage of exchange sites. researchgate.net

Understanding these degradation and fouling mechanisms is essential for developing strategies to mitigate their effects and extend the resin's service life.

Energy Recovery Potential from Spent Resins (e.g., by Combustion)

After multiple regeneration cycles, ion exchange resins eventually reach the end of their service life and become spent resins. These spent resins represent a potential source of energy recovery.

Modification, Functionalization, and Composite Development of Lewatit Tp 208

Strategies for Enhancing Selectivity and Capacity

The selectivity and capacity of LEWATIT TP-208 are primarily governed by the chelating iminodiacetic acid (IDA) functional groups covalently bound to the styrene-divinylbenzene copolymer matrix. These groups exhibit a strong affinity for various multivalent metal cations. The macroporous structure of the resin provides accessible sites for ion exchange and complex formation.

The selectivity of this compound for different metal cations follows a general order of decreasing affinity in neutralized aqueous solutions: Copper > Vanadium (VO₂) > Uranium (UO₂²⁺) > Lead > Nickel > Zinc > Cadmium > Cobalt > Iron (II) > Beryllium > Manganese >> Calcium > Magnesium > Strontium > Barium >>> Sodium. lanxess.commatweb.commatweb.com71360.com This order highlights the resin's particular effectiveness in removing heavy metals and alkaline earth metals.

The operating capacity of this compound is significantly influenced by the pH of the solution. For instance, in brine purification, the capacity for calcium removal at pH 10 can be approximately three times higher than that achieved at pH 7. matweb.comscribd.com This pH dependency is a critical factor in optimizing the resin's performance for specific target ions and feed stream conditions. Studies comparing this compound with other chelating resins, such as Lewatit TP 220 (which contains di-(2-picolyl)amine functional groups), demonstrate how the specific chemistry of the functional group dictates selectivity profiles. Lewatit TP 220, for example, shows different selectivity and often higher dynamic capacity for certain metals like copper, nickel, and cobalt under acidic conditions compared to this compound. lanxess.comtandfonline.com

Research findings detail the dynamic capacity of this compound for specific metal ions. For example, in the treatment of model acid mine drainage solutions (pH 2.5), the dynamic capacity of this compound was reported as 30.56 ± 1.30 g/L for Cu(II), 9.07 ± 0.17 g/L for Ni(II), and 1.30 ± 0.08 g/L for Co(II). lanxess.com

Integration of this compound into Hybrid Adsorbent Systems

The integration of ion exchange resins with other advanced materials to form hybrid adsorbent systems is an area of increasing interest for enhancing removal efficiency and expanding application ranges. However, specific detailed research on the direct integration of this compound with materials like carbon nanotubes (CNTs) to form composite adsorbents is limited in the available literature.

While studies exist that compare the performance of this compound with multiwalled carbon nanotubes (MWCNTs) for the removal of specific ions, such as Fe(II), these studies typically evaluate the materials as separate adsorbents rather than as components within a single hybrid system. matweb.comcsic.es For instance, a study on Fe(II) uptake noted that while resins with sulfonic acid groups showed higher uptake, at pH 5, this compound demonstrated better results compared to multiwalled carbon nanotubes. csic.es This suggests that both materials possess distinct adsorption characteristics, and their combination in a hybrid system could potentially offer a broader range of removal capabilities or improved performance under certain conditions, but research specifically on this compound composites with CNTs was not prominently found in the search results.

The concept of hybrid systems involving ion exchange resins and nanomaterials like carbon nanotubes or graphene is actively explored in the broader field of adsorption, aiming to combine the high surface area and unique properties of nanomaterials with the selective ion exchange capabilities of resins. However, the application of this approach specifically to this compound in documented research appears to be an area with limited public information based on the conducted searches.

Structural Optimization for Improved Kinetic Behavior

Structural optimization plays a crucial role in enhancing the kinetic behavior of ion exchange resins, leading to faster adsorption rates and more efficient utilization of the resin's capacity. For this compound, significant advancements in kinetic performance have been achieved through modifications in bead size and distribution, leading to variants like LEWATIT MDS TP 208.

LEWATIT MonoPlus TP 208 features monodisperse, uniformly sized beads, which offer improved mechanical and osmotic stability and superior kinetic behavior compared to resins with heterodisperse bead size distribution. lanxess.comscribd.com This uniformity allows for more predictable flow patterns and mass transfer within the resin bed.

Building upon the MonoPlus technology, LEWATIT MDS TP 208 represents a further structural optimization. The "MDS" designation indicates "Monodisperse Small," signifying that this variant has a smaller, uniform bead size compared to the standard MonoPlus TP 208. taud.org The smaller bead diameter (around 390 µm for MDS TP 208) taud.org reduces the diffusion path length for ions within the resin beads, resulting in significantly faster uptake kinetics.

Comparative studies between LEWATIT MonoPlus TP 208 and LEWATIT MDS TP 208 have demonstrated the tangible benefits of this structural optimization. LEWATIT MDS TP 208 exhibits excellent kinetic performance, leading to faster uptake of cations and a better utilization of capacity. lanxess.commatweb.com71360.comlanxess.com This improved kinetic behavior translates into practical advantages such as higher operating capacities and lower leakage levels in applications like brine purification. matweb.com71360.com For instance, in one case study, LEWATIT MDS TP 208 showed an average operating capacity enhancement of 49% compared to LEWATIT MonoPlus TP 208 for hardness removal in brine treatment, with the brine throughput increasing from 4,480 bed volumes (BV) to 6,660 BV over an eight-month period. taud.orggoogle.com After two years, the intake capacity showed a 53% increase. taud.org LEWATIT MDS TP 208 also demonstrated improved removal efficiency for strontium and barium. matweb.com71360.com

While the smaller bead size of MDS variants enhances kinetics, it can also lead to higher pressure drops across resin beds, which needs to be considered in system design. matweb.com Additionally, the increased surface area associated with smaller beads can make the resin more sensitive to fouling by suspended solids, necessitating effective prefiltration of the feed stream. matweb.com

The kinetic behavior of this compound and its variants can be analyzed using various kinetic models, such as pseudo-first-order and pseudo-second-order models, to understand the adsorption mechanisms. Studies have indicated that the adsorption kinetics can be controlled by both intra-particle diffusion and film diffusion. dntb.gov.uaresearchgate.net

Here is a summary of the comparative performance aspects between LEWATIT MonoPlus TP 208 and LEWATIT MDS TP 208 based on available data:

FeatureLEWATIT MonoPlus TP 208LEWATIT MDS TP 208Notes
Bead Size DistributionMonodisperseMonodisperse SmallMDS has smaller beads taud.org
Kinetic PerformanceSuperior to heterodisperse resins lanxess.comscribd.comExcellent, faster uptake lanxess.commatweb.com71360.comlanxess.comImproved kinetics due to smaller size taud.org
Operating CapacityStandardUp to 100% higher matweb.com71360.comHigher due to better kinetics taud.orggoogle.com
Regeneration EfficiencyStandardHigher taud.org
Sr and Ba RemovalEffectiveImproved efficiency matweb.com71360.com
Pressure DropStandardHigher matweb.comDue to smaller bead size matweb.com
Sensitivity to FoulingStandardHigher matweb.comRequires better prefiltration matweb.com

This table illustrates how the structural optimization from the MonoPlus to the MDS variant directly impacts the performance characteristics of this compound, primarily by enhancing kinetic behavior and consequently improving capacity utilization and removal efficiency for target ions.

Advanced Analytical and Characterization Techniques for Lewatit Tp 208 Performance

Spectroscopic Analysis of Metal-Resin Interactions (e.g., FTIR)

Spectroscopic methods, such as Attenuated Total Reflectance–Fourier Transform Infrared Spectroscopy (ATR-FTIR), are employed to characterize ion exchange resins like LEWATIT TP-208 and investigate the interactions between metal ions and the resin's functional groups. mdpi.commdpi.com While specific FTIR data for metal interaction with this compound were not detailed in the provided snippets, FTIR analysis has been used to confirm metal uptake and understand bonding mechanisms in similar chelating resins with iminodiacetic acid or other functional groups. researchgate.netiwaponline.comntua.gr For instance, FTIR analysis confirmed that metal uptake by a related resin (Lewatit TP-214) largely depends on its functional groups and donor atoms. iwaponline.com This suggests that FTIR can be a valuable tool for examining how metal ions coordinate with the iminodiacetic acid groups of this compound, providing insights into the nature of the chemical bonds formed during the adsorption process.

pH Titration Methods for Functional Group Characterization

pH titration is a fundamental method used to characterize the functional groups of ion exchange resins and study their protonation behavior. For this compound, which contains iminodiacetic acid functional groups, pH titration is used to determine the protonation constants. scientific.netresearchgate.net These constants provide information about the acidity of the functional groups and how their protonation state changes with pH. This is crucial because the charge and chelating ability of the iminodiacetic acid groups are highly dependent on the pH of the solution, which in turn affects the resin's capacity and selectivity for metal ions. filtertech.com.plmun.ca Studies using pH titration have investigated the protonation process of this compound to understand its ion exchange behavior towards metal ions like Ca(II) and Mg(II). scientific.netresearchgate.net Depending on the pH, the iminodiacetate (B1231623) functional groups can exist in different protonated forms, influencing the resin's interaction with metal cations. filtertech.com.pl

Dynamic Column Experiments and Breakthrough Curve Analysis

Dynamic column experiments are essential for evaluating the performance of ion exchange resins under conditions simulating industrial applications. These experiments involve passing a solution containing the target ions through a packed column of the resin and monitoring the effluent concentration over time to generate breakthrough curves. lanxess.comtandfonline.comresearchgate.netresearchgate.net Breakthrough curves illustrate the resin's dynamic capacity, the shape of the adsorption front, and the leakage of ions through the column. lanxess.com Studies have utilized dynamic column experiments with this compound to assess its efficiency in removing various metal ions, including alkaline earth and heavy metals. tandfonline.comresearchgate.net The breakthrough curves provide data on the volume of solution treated before the concentration of the target ion in the effluent exceeds a certain limit. lanxess.com For example, breakthrough curves have been used to compare the performance of this compound with other resins for the removal of ions like Ca(II) and Mg(II) from wastewater. researchgate.netresearchgate.net The shape and characteristics of the breakthrough curve are influenced by factors such as flow rate, bed height, temperature, and the concentration and type of ions in the feed solution. researchgate.net

An example of a breakthrough curve comparison for LEWATIT® MonoPlus TP 208 and LEWATIT® MDS TP 208 shows the difference in cycle time and calcium leakage under comparable operating conditions. lanxess.com

Batch Equilibrium Studies

Batch equilibrium studies are widely used to determine the adsorption capacity of ion exchange resins and to understand the equilibrium behavior of metal ion uptake. researchgate.netscientific.netresearchgate.netresearchgate.netscribd.com In these studies, a known amount of resin is contacted with a solution of known concentration for a sufficient time to reach equilibrium. The concentration of the metal ion remaining in the solution is then measured to calculate the amount of metal adsorbed by the resin. scribd.com

Batch equilibrium studies with this compound have investigated the adsorption of various metal ions, including Ca(II), Mg(II), Cu(II), Zn(II), Ni(II), Co(II), and Fe(II). scientific.netresearchgate.nettandfonline.comresearchgate.netcsic.es These studies evaluate the influence of parameters such as contact time, pH, temperature, and initial metal concentration on the adsorption capacity. scientific.netresearchgate.netresearchgate.net The experimental data from batch equilibrium studies are often fitted to adsorption isotherm models, such as the Langmuir and Freundlich models, to describe the equilibrium relationship between the amount of metal adsorbed onto the resin and the metal concentration in the solution. scientific.netresearchgate.netresearchgate.netcsic.es For instance, the Langmuir isotherm model has been found to fit experimental data for Ca(II) and Mg(II) adsorption on this compound. researchgate.net

Batch studies also provide data for kinetic modeling, which helps in understanding the rate-limiting steps of the adsorption process. Pseudo-first-order and pseudo-second-order kinetic models are commonly applied to the experimental data from batch adsorption experiments. scientific.netresearchgate.net Studies on this compound have indicated that the adsorption kinetics can be described by these models, and the adsorption mechanism may involve both intra-particle diffusion and film diffusion. scientific.netresearchgate.net

Selectivity studies using batch equilibrium methods have shown that this compound exhibits a specific order of affinity for different metal ions. The decreasing affinity order for metal cations removed from neutralized waters by this compound is generally reported as: Copper > Vanadium (VO₂⁺) > Uranium (UO₂²⁺) > Lead > Nickel > Zinc > Cadmium > Cobalt > Iron (II) > Beryllium > Manganese >> Calcium > Magnesium > Strontium > Barium >>> Sodium. lanxess.comtes-water.de

Here is a sample table illustrating the relative affinity of this compound for various metal ions based on general observations from batch studies:

Metal IonRelative Affinity (Decreasing)
CopperHighest
VanadiumHigh
UraniumHigh
LeadHigh
NickelModerate
ZincModerate
CadmiumModerate
CobaltModerate
Iron (II)Moderate
BerylliumLower
ManganeseLower
CalciumLow
MagnesiumLow
StrontiumLow
BariumLow
SodiumLowest

Note: This table is a generalized representation based on the provided text and the exact order can be influenced by specific solution chemistry (e.g., pH, presence of other ions). lanxess.comtes-water.de

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) for Thermal Stability

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are thermal analysis techniques used to evaluate the thermal stability and degradation behavior of materials like ion exchange resins. mdpi.commdpi.com TGA measures the change in mass of a sample as a function of temperature or time under a controlled atmosphere, providing information about decomposition temperatures and the amount of volatile components. DSC measures the heat flow into or out of a sample as a function of temperature or time, identifying thermal transitions such as glass transitions, melting, and decomposition that involve energy changes. mdpi.commdpi.com

These techniques are applied to this compound to understand its behavior at elevated temperatures, which is important for determining its operating limits and assessing its long-term stability. mdpi.com TGA curves of ion exchangers typically show initial mass loss due to water evaporation, followed by further mass loss at higher temperatures corresponding to the degradation of functional groups and the polymer matrix. mdpi.com Studies have used TGA and DSC to evaluate the thermal behavior of this compound, sometimes comparing the initial form with samples that have been subjected to industrial use. mdpi.com DSC measurements can provide additional information about thermal transitions within the resin structure. mdpi.com

Dynamic Vapor Sorption (DVS) for Hygroscopic Behavior

Dynamic Vapor Sorption (DVS) is a technique used to measure the amount of vapor (typically water vapor) adsorbed or desorbed by a material as a function of relative humidity at a constant temperature. lanxess.commdpi.com This provides detailed information about the hygroscopic behavior of the material, including the adsorption and desorption isotherms. mdpi.com

The hygroscopic behavior of this compound has been investigated using DVS analysis. mdpi.com This is particularly relevant for ion exchange resins as their performance can be affected by their water content and how they interact with moisture in different environments. The DVS analysis of this compound allows for the determination of water adsorption and desorption isotherms. mdpi.com These isotherms can be modeled using equations like the Brunauer–Emmett–Teller (BET) or Guggenheim–Anderson–de Boer (GAB) models to gain further insights into the water sorption mechanisms and properties like surface area or pore volume related to water adsorption. mdpi.com Studies have shown that the BET model provided better results for modeling the sorption isotherms of this compound. mdpi.com DVS can be used to assess the moisture behavior of both initial and used resin samples to understand any changes in hygroscopic properties after operation. mdpi.com

TechniquePurposeKey Findings/Applications for this compound (or similar)
Spectroscopic Analysis (e.g., FTIR)Characterize functional groups, investigate metal-resin interactions.Used to confirm metal uptake and understand bonding mechanisms in related resins; applicable to studying iminodiacetic acid interactions. mdpi.comresearchgate.netiwaponline.comntua.gr
pH Titration MethodsCharacterize functional groups, study protonation behavior.Used to determine protonation constants of iminodiacetic acid groups and understand pH dependence of ion exchange. scientific.netresearchgate.net
Dynamic Column Experiments & Breakthrough CurvesEvaluate dynamic adsorption performance, simulate industrial conditions.Used to assess removal efficiency and dynamic capacity for various metal ions; provides data on breakthrough time and leakage. lanxess.comtandfonline.comresearchgate.netresearchgate.net
Batch Equilibrium StudiesDetermine adsorption capacity, study equilibrium and kinetics.Used to evaluate effects of contact time, pH, temperature, and concentration; fit data to isotherm and kinetic models (e.g., Langmuir, Freundlich, pseudo-second-order); determine metal selectivity order. researchgate.netscientific.netresearchgate.nettandfonline.comresearchgate.netscribd.comcsic.es
TGA and DSCEvaluate thermal stability and degradation behavior.Used to assess mass loss at different temperatures and identify thermal transitions, relevant for determining operating limits and stability. mdpi.commdpi.com
Dynamic Vapor Sorption (DVS)Investigate hygroscopic behavior and water sorption.Used to determine water adsorption/desorption isotherms and model water sorption behavior (e.g., using BET model). mdpi.com

Comparative Studies of Lewatit Tp 208 with Other Ion Exchange Resins and Adsorbents

Comparison with Other IDA-functionalized Resins (e.g., LEWATIT TP 207)

LEWATIT TP-208 and LEWATIT TP 207 are both macroporous resins functionalized with iminodiacetate (B1231623) groups, built on a crosslinked styrene-divinylbenzene matrix filtertech.com.pl. While sharing the same chelating functional group, differences exist in their polymer structure and substitution grade, which influence their performance characteristics matweb.commatweb.com.

Studies comparing this compound with other IDA-functionalized resins, such as LEWATIT TP 207 and Lewatit MonoPlus TP 207, have shown variations in their metal adsorption capabilities. For instance, in the context of recovering nickel and cobalt, the performance of different IDA resins, including LEWATIT TP 207, LEWATIT TP 208, and Lewatit TP 207 Monoplus, was found to differ, with LEWATIT TP 207 demonstrating higher effectiveness for copper, nickel, and cobalt recovery in one study researchgate.net. Conversely, Lewatit TP 207 MonoPlus showed better results specifically for nickel recovery in another investigation researchgate.net.

This compound is noted for its suitability in adsorbing alkaline earth ions, such as calcium and magnesium, particularly in the presence of alkali ions matweb.commatweb.com. Lewatit MonoPlus TP 208, a monodisperse version of TP 208, offers optimized kinetics and increased operating capacity compared to the heterodisperse standard LEWATIT TP 208 matweb.com. Further advancements, such as Lewatit MDS TP 208 with a smaller particle size, have demonstrated even higher operating capacity, faster kinetics, and improved stability lanxess.commagonlinelibrary.com.

Research comparing LEWATIT TP 208 with Lewatit MonoPlus TP 220, a resin with di-(2-picolyl)amine functional groups, for the removal of Cu(II), Ni(II), and Co(II) from acid mine drainage indicated that TP 220 exhibited better sorption performance and higher dynamic capacity. However, LEWATIT TP 208 displayed a similar selectivity sequence for these metals: Cu(II) > Ni(II) > Co(II) tandfonline.comtandfonline.com.

Studies have also examined the intraparticle diffusion of metal ions within IDA resins like LEWATIT TP 207 and TP 208, showing similar trends in the decrease of diffusion constants for Cu(II), Zn(II), and Ni(II) with increasing NaCl concentration filtertech.com.pl.

Performance Versus Resins with Different Functional Groups (e.g., Thiourea, Aminophosphonic Acid, TEPA, Sulfonic)

The performance of this compound has been compared to resins featuring functional groups other than iminodiacetate, revealing differences in their selectivity and capacity for various metal ions.

Compared to resins with sulfonic acid groups, which are strong acid cation exchangers, this compound (an IDA resin) showed lower Fe(II) uptake at acidic pH values (around pH 2). However, at a higher pH of 5, TP-208 demonstrated better performance for Fe(II) removal compared to multiwalled carbon nanotubes csic.es. This highlights the pH-dependent nature of metal adsorption by different functional groups.

In studies focusing on scandium recovery from acidic sulfate (B86663) solutions, LEWATIT TP 208 and resins with aminomethylphosphonic functional groups exhibited near-zero adsorption capacity for scandium. In contrast, resins with sulfonic acid, aminophosphonic acid, and certain phosphinic acid functional groups showed some capacity for scandium adsorption tesmet.gr. This suggests that for scandium in these conditions, IDA and aminomethylphosphonic acid groups are not effective chelators, while sulfonic and other phosphonic acid groups are.

Comparisons involving thiourea-functionalized resins, such as Purolite S-920 (Thiouronium), alongside IDA resins like Purolite S-930 and this compound for Pb(II) uptake, indicated variations in optimal pH ranges for adsorption. Purolite S-920 and S-930 achieved maximum adsorption capacity at pH values above 5, while this compound's capacity increased in the pH range of 1 to 5 mun.ca.

Resins with tetraethylenepentamine (B85490) (TEPA) functional groups, typically weak base anion exchangers, are used in different applications. For example, a Purolite A 832 resin with TEPA groups was studied for Cu(II) sorption from ammonia (B1221849) solutions, showing a specific capacity in that context tandfonline.comtandfonline.com. This contrasts with the primary use of this compound for cation removal from acidic to neutral solutions.

This compound exhibits a specific selectivity order for the removal of heavy metal cations from neutralized aqueous solutions. The observed order is Copper > Vanadium (VO2) > Uranium (UO2) > Lead > Nickel > Zinc > Cadmium > Iron (II) > Beryllium > Manganese > Calcium > Magnesium > Strontium > Barium > Sodium matweb.com. This selectivity profile is a key characteristic differentiating it from resins with other functional groups.

Comparison with Alternative Adsorption Materials (e.g., Activated Carbon, Zeolites)

Research has also compared the performance of this compound with non-resin adsorption materials, such as multiwalled carbon nanotubes. In a study evaluating Fe(II) uptake, this compound demonstrated a significantly higher uptake capacity (4.5 times greater) at pH 5 compared to multiwalled carbon nanotubes csic.es. Similar comparisons have been made for Fe(III) uptake csic.es.

While direct comparisons of this compound with activated carbon or typical zeolites were not extensively detailed in the search results, studies have investigated other types of ion exchange resins (e.g., sulfonic acid resins) in comparison to materials like natural zeolite for metal removal mdpi.com. This indicates that zeolites are considered as alternative adsorbents in the field of metal remediation. Activated carbon is another widely used adsorbent for various contaminants, though its affinity and capacity for specific metal ions can differ significantly from chelating ion exchange resins like this compound.

Industrial Applications and Process Design Considerations for Lewatit Tp 208

Brine Purification in Chlor-Alkali Electrolysis

A major application of LEWATIT TP-208 is the fine polishing of brine feed in chlor-alkali electrolysis utilizing membrane cell technology. lanxess.commatweb.comscribd.com71360.com High-purity brine is critical for protecting the sensitive ion exchange membranes used in this process from damage and precipitation caused by impurities. filtsep.comsmartwatermagazine.com this compound is effective in removing alkaline earth metal cations such as calcium (Ca²⁺), magnesium (Mg²⁺), barium (Ba²⁺), and strontium (Sr²⁺), as well as ferric ions (Fe³⁺), which can be present in the brine. matweb.comscribd.commatweb.com71360.com

The operating capacity of this compound in brine purification is significantly influenced by pH. At a pH of 10, the operating capacity for calcium is approximately three times higher than at pH 7. matweb.com For instance, at pH 10 with a calcium content of 5 ppm, an operating capacity of approximately 12 g Ca/l of this compound (in di-sodium form) can be achieved. matweb.com The LEWATIT MDS TP 208 variant can achieve even higher operating capacities, up to 50-80% greater, without requiring additional regenerant chemicals. matweb.com71360.com

The use of this compound enables the reduction of hardness in brine from levels around 2 mg/l to below 10 µg/l for Ca²⁺ and Mg²⁺. smartwatermagazine.com Barium and strontium levels can also be reduced to concentrations below 100 µg/l. smartwatermagazine.com At service flow rates of 20-30 BV/h (bed volumes per hour), the residual calcium concentration in treated brine can be well below 20 ppb (0.02 ppm), with the MDS variant achieving levels below 10 ppb. matweb.comscribd.commatweb.com

Table 1: Typical Performance in Brine Purification

Impurity CationInfluent Concentration (example)Effluent Concentration (typical)
Ca²⁺, Mg²⁺~2 mg/l< 10 µg/l
Ba²⁺, Sr²⁺-< 100 µg/l
Ca²⁺5 ppm (at pH 10)< 20 ppb (TP 208), < 10 ppb (MDS TP 208) matweb.comscribd.commatweb.com

Note: Specific performance can vary based on feed water composition and operating conditions.

Heavy Metal Removal from Industrial Wastewater and Acid Mine Drainage

Beyond brine purification, this compound is utilized for the removal and recovery of heavy metals from various industrial water streams, including process water, wastewater, and potable water, as well as acid mine drainage (AMD). lanxess.commatweb.commatweb.com71360.comlanxess.comhinada.comtes-water.de The resin's chelating iminodiacetic acid groups exhibit a strong affinity for many heavy metal cations. matweb.comtandfonline.com

This compound can effectively remove heavy metal cations from neutralized aqueous solutions. matweb.commatweb.com The order of decreasing affinity for various metal cations on this compound has been established through research. lanxess.commatweb.commatweb.com71360.comtes-water.de

Table 2: Selectivity Order of Metal Cations on this compound

Affinity Order (Decreasing)
Copper (Cu²⁺)
Vanadium (VO₂⁺)
Uranium (UO₂²⁺)
Lead (Pb²⁺)
Nickel (Ni²⁺)
Zinc (Zn²⁺)
Cadmium (Cd²⁺)
Cobalt (Co²⁺)
Iron (II) (Fe²⁺)
Beryllium (Be²⁺)
Manganese (Mn²⁺)
>> Calcium (Ca²⁺)
> Magnesium (Mg²⁺)
> Strontium (Sr²⁺)
> Barium (Ba²⁺)
>>> Sodium (Na⁺)
Source: lanxess.commatweb.commatweb.com71360.comtes-water.de

Studies have investigated the removal of specific heavy metals like cadmium (Cd²⁺) using this compound, demonstrating high extraction efficiency. researchgate.net While this compound is effective for many heavy metals, some studies indicate that its efficiency for certain metals like scandium might be low, especially in the presence of high concentrations of competing ions like Fe³⁺, which can quickly saturate the iminodiacetate (B1231623) sites. tesmet.gr The resin is generally not effective at removing heavy metals from solutions containing strong complexing agents like EDTA or NTA, although cadmium can be removed from cyanide-containing solutions. matweb.com

Metal Recovery from Process Streams

This compound's selective binding capabilities also make it suitable for the recovery of valuable metals from various process streams. lanxess.commatweb.com71360.comlanxess.comhstatic.net This includes the separation of secondary constituents from process solutions, such as the removal of zinc from copper electrolytes or cobalt from nickel or copper salt solutions. lanxess.comhstatic.net By accumulating metal ions on the resin, their further processing or disposal is facilitated. lanxess.comhstatic.net The resin can be used in treating process solutions like pickling acids, rinse water, and electroplating baths. hstatic.netatswatertechnology.com

Design and Optimization of Ion Exchange Systems

Effective utilization of this compound in industrial applications requires careful design and optimization of the ion exchange system. Common system configurations include column operations, often arranged in series, such as lead/lag systems. matweb.comscribd.commatweb.com Operating two units of equal size in series provides greater security and helps ensure that stringent effluent purity requirements are met. matweb.comscribd.commatweb.com

Service flow rates of 20-30 BV/h are typical for applications like brine purification. matweb.comscribd.commatweb.com The smaller bead size of LEWATIT MDS TP 208, while offering improved kinetics and capacity, results in higher pressure drops across the resin beds, necessitating appropriate pump designs. matweb.comfiltsep.com Additionally, the MDS variant is more sensitive to plugging by suspended particles, highlighting the importance of effective prefiltration of the feed stream, potentially using methods like sand filter candles. matweb.com71360.comfiltsep.com

Regeneration of this compound is necessary after the resin becomes saturated with the target ions. Following regeneration, the resin typically needs to be conditioned with a caustic soda solution before the next exhaustion cycle. matweb.comscribd.commatweb.com This conditioning step ensures the resin is in the di-sodium form, which is ready for use in applications like chlor-alkali brine polishing. matweb.comscribd.com

Economic Assessment of this compound Implementation in Industrial Scale

The implementation of this compound, particularly the MDS variant, in industrial processes like chlor-alkali electrolysis offers significant economic advantages. smartwatermagazine.comatswatertechnology.commagonlinelibrary.comsmartwatermagazine.com The improved efficiency in removing impurities protects downstream equipment, such as electrolysis membranes, extending their lifespan and reducing the need for premature replacement. filtsep.comsmartwatermagazine.comsmartwatermagazine.com This directly contributes to lower maintenance and capital expenditure costs. smartwatermagazine.com

The higher operating capacity achieved with LEWATIT MDS TP 208 allows for longer cycle times between regenerations. atswatertechnology.commagonlinelibrary.comsmartwatermagazine.com Longer cycle times translate to a higher throughput of treated solution and can lead to reduced consumption of regeneration chemicals and less wastewater generation. smartwatermagazine.comatswatertechnology.commagonlinelibrary.comsmartwatermagazine.comwaterwastewaterasia.com For example, in one industrial application, the use of LEWATIT MDS TP 208 increased the brine treatment throughput significantly, leading to a substantial reduction in wastewater volume per year compared to using resins with standard particle sizes. smartwatermagazine.comsmartwatermagazine.comwaterwastewaterasia.com These factors collectively contribute to lower operating costs and a more sustainable process. smartwatermagazine.comatswatertechnology.commagonlinelibrary.comsmartwatermagazine.comwaterwastewaterasia.com

Table 3: Economic Benefits of LEWATIT MDS TP 208 (Example from Chlor-Alkali Application)

FactorImpactSource
Operating CapacityUp to 100% higher (vs standard TP 208) 71360.com
Operating Capacity (MDS)50-80% higher (vs MonoPlus TP 208) matweb.com
Cycle TimesLonger atswatertechnology.commagonlinelibrary.comsmartwatermagazine.com
Regenerant ChemicalsReduced quantities required smartwatermagazine.commagonlinelibrary.comsmartwatermagazine.com
Wastewater GenerationReduced smartwatermagazine.comatswatertechnology.commagonlinelibrary.comsmartwatermagazine.comwaterwastewaterasia.com
Membrane LifespanExtended filtsep.comsmartwatermagazine.comsmartwatermagazine.com
Energy InputReduced (due to protected membranes) smartwatermagazine.comsmartwatermagazine.com
Operational CostsLower smartwatermagazine.comatswatertechnology.commagonlinelibrary.comsmartwatermagazine.comwaterwastewaterasia.com

Theoretical and Computational Modeling of Lewatit Tp 208 Systems

Molecular Simulation of Metal-Resin Interactions

Molecular simulation techniques are employed to investigate the interactions between metal ions and the functional groups of LEWATIT TP-208. This compound is a weakly acidic, macroporous cation exchange resin featuring chelating iminodiacetic acid groups lanxess.comtes-water.dematweb.com. These iminodiacetate (B1231623) groups, composed of two carboxyl groups and one nitrogen atom, facilitate the removal of divalent metal ions through chelation and ion exchange mdpi.com. The nitrogen atom acts as a Lewis base, forming a ligand bond with the metal cation, which functions as a Lewis acid mdpi.com.

Studies have explored the interaction mechanisms of various metal ions, including Fe(II), Cu(II), Zn(II), Ni(II), Ca(II), and Mg(II), with the iminodiacetate functional groups of resins like this compound csic.escsic.esfiltertech.com.plresearchgate.netscientific.netresearchgate.net. The adsorption behavior is influenced by factors such as pH, contact time, temperature, and metal ion concentration researchgate.netscientific.netresearchgate.net. At pH values around 2 or less, both the carboxylic groups and the nitrogen atom of the iminodiacetate functional groups can be in a protonated form filtertech.com.pl. In the pH range of 2-4, H+ ions compete with metal ions for the functional groups filtertech.com.pl.

Molecular simulations can help visualize and quantify the binding affinities and coordination environments of metal ions with the iminodiacetate ligands. While specific detailed molecular simulation studies solely focused on this compound were not extensively detailed in the search results, the general principles of iminodiacetate-metal interactions studied through simulation are applicable researchgate.net. These simulations can provide insights into the stability of the metal-resin complexes and the factors affecting their formation.

Predictive Modeling of Adsorption and Elution Processes

Predictive modeling is essential for optimizing the adsorption and elution processes involving this compound. Various kinetic and isotherm models are applied to describe the uptake of metal ions by the resin.

Kinetic models, such as the pseudo-first-order and pseudo-second-order models, are used to analyze the rate of adsorption csic.esresearchgate.netscientific.net. For instance, the pseudo-second-order model has been found to provide a good fit for experimental adsorption data of various metal ions onto iminodiacetate resins, including this compound, indicating that the adsorption rate is controlled by a chemisorption process involving valence forces through electron exchange or sharing between the adsorbent and adsorbate filtertech.com.plresearchgate.netscientific.net. In some cases, the film-diffusion controlled model also represents the exchange process well, particularly at certain stirring speeds csic.escsic.es. The adsorption mechanism can involve both intra-particle diffusion and film diffusion, with both potentially acting as rate-controlling steps researchgate.netscientific.net.

Isotherm models, such as the Langmuir and Freundlich models, are used to describe the equilibrium adsorption behavior csic.esresearchgate.netscientific.netscribd.com. The Langmuir model often provides a good fit for equilibrium data, suggesting monolayer coverage of metal ions onto homogeneous sites on the resin surface researchgate.netscientific.netmdpi.com. The Freundlich isotherm model has also been reported to represent the exchange process, particularly in relation to resin dosage csic.escsic.es.

Studies have determined parameters from these models for the adsorption of different metal ions on this compound. For example, in the case of Fe(II) removal, the exchange process is best represented by the Freundlich isotherm model csic.escsic.es. For Ca(II) and Mg(II) adsorption, both Freundlich and Langmuir models were fitted to experimental data, with the Langmuir model providing a better fit for the equilibrium adsorption data researchgate.netscientific.net.

Data from modeling studies can be presented in tables to summarize the fitted parameters and the applicability of different models for various metal ions.

Metal IonKinetic Model (Best Fit)Isotherm Model (Best Fit)Reference
Fe(II)Film-diffusion or Pseudo-second-order (depending on resin dosage)Freundlich csic.escsic.es
Ca(II), Mg(II)Pseudo-second-orderLangmuir researchgate.netscientific.net
Cu(II), Zn(II), Ni(II)Pseudo-second-orderLangmuir filtertech.com.plmdpi.com

Predictive models also aid in understanding elution processes. The elution of adsorbed metal ions from this compound is typically achieved using acidic solutions, such as hydrochloric acid csic.esresearchgate.netmun.ca. Modeling can help determine the optimal eluent concentration and flow rate for efficient metal recovery.

Simulation of System Performance under Varying Conditions

Simulation of system performance under varying conditions allows for the prediction of this compound behavior in different operational scenarios. This includes evaluating the impact of factors such as pH, temperature, flow rate, initial metal concentration, and the presence of competing ions.

The pH of the solution significantly affects metal uptake by this compound. Metal uptake decreases at more acidic pH values due to competition with H+ ions csic.escsic.es. Temperature also plays a role, with an increase in temperature generally leading to an increase in metal loaded onto the resin, indicating an endothermic ion exchange process csic.escsic.es.

The stirring speed can influence the time required to reach equilibrium, with the film-diffusion controlled model being applicable in certain ranges csic.escsic.es. Resin dosage also affects the removal of metal ions, and experimental results can be fitted to different kinetic models depending on the dosage csic.escsic.es.

Simulations can predict the dynamic behavior of the resin in continuous flow systems, such as the shape of breakthrough curves taud.org. These simulations help in designing efficient ion exchange columns and optimizing operating parameters for specific applications, such as brine purification or heavy metal removal from wastewater lanxess.comtes-water.dematweb.com. The selectivity of this compound for different metal ions follows a general order of decreasing affinity: Copper > Vanadium (VO2+) > Uranium (UO22+) > Lead > Nickel > Zinc > Cadmium > Cobalt > Iron (II) > Beryllium > Manganese >> Calcium > Magnesium > Strontium > Barium >>> Sodium lanxess.comtes-water.de71360.com. Simulations can incorporate these selectivity differences to predict the separation of multiple metal ions from a solution.

While detailed descriptions of comprehensive system simulations were not extensively provided in the search results, the application of kinetic and isotherm models under varying experimental conditions forms the basis for such simulations. Studies investigating the influence of different variables on adsorption demonstrate the experimental foundation for building predictive simulation models csic.escsic.esfiltertech.com.plresearchgate.netscientific.netresearchgate.net.

Environmental Impact and Sustainability Aspects of Lewatit Tp 208 Utilization

Reduction of Waste Effluents and Resource Recovery

LEWATIT TP-208 plays a significant role in minimizing the volume and hazardousness of waste effluents by effectively removing undesirable metal ions and impurities from process streams and wastewater 71360.comlanxess.commatweb.commatweb.comsoonngai.com. Its high selectivity for certain metal cations, such as copper, vanadium, uranium, lead, nickel, zinc, cadmium, and cobalt, allows for their efficient capture from diluted and concentrated solutions 71360.commatweb.comsoonngai.com. This removal is crucial in applications like chlor-alkali brine purification, where the resin protects sensitive electrolysis membranes from impurities like hardness and barium, thus extending membrane life and reducing the need for frequent replacements 71360.comwaterwastewaterasia.commagonlinelibrary.comsmartwatermagazine.com.

The use of LEWATIT MDS TP 208 in brine purification has demonstrated a substantial reduction in waste and rinse water compared to resins with standard particle sizes waterwastewaterasia.commagonlinelibrary.comsmartwatermagazine.com. In one industrial application, the amount of waste produced by brine production per year was 4,200 m³ lower than in a facility using standard ion exchange resins, leading to savings on operational waste and sewage disposal costs and conserving water resources waterwastewaterasia.commagonlinelibrary.comsmartwatermagazine.com.

Beyond waste reduction, this compound facilitates resource recovery. It is used for the removal and recovery of heavy metals from process, waste, and potable water streams 71360.commatweb.commatweb.comsoonngai.com. By accumulating metal ions on the resin, their further processing or disposal is greatly facilitated hstatic.net. This capability is particularly valuable in hydrometallurgy, where specialized Lewatit grades with chelating functional groups can selectively bind specific metal ions from ore leachates, enabling their extraction hstatic.net. Studies have explored the use of this compound for the selective removal and potential recovery of metals like copper, nickel, and cobalt from acidic mine drainage tandfonline.com. While another resin showed higher efficiency in that specific study, this compound still demonstrated the ability to sorb these metals tandfonline.com. The resin's iminodiacetic acid groups allow it to bind metals even when weak complexing agents are present in the solution tandfonline.com.

Management and Disposal of Spent Resin (Excluding direct toxicity of the compound)

After repeated cycles of exhaustion and regeneration, ion exchange resins like this compound become spent and require management and disposal mdpi.com. The management of spent resins is an important aspect of ensuring the sustainability of industrial processes that utilize them mdpi.com.

In the European Community, ion exchange resins must be disposed of according to the European waste nomenclature 71360.comsoonngai.com. The safety data sheet for LEWATIT MDS TP 208 contains additional data on ecology and disposal 71360.comsoonngai.com. While specific details on the disposal methods for spent this compound resin are not extensively detailed in the provided search results, the general practice for spent ion exchange resins often involves consideration of their adsorbed contaminants. The resin itself is a crosslinked polymer matrix, typically styrene-divinylbenzene matweb.comcsic.es.

Studies on the long-term stability of chelating resins like Lewatit MonoPlus TP 208 have investigated their physicochemical characteristics after multiple regeneration cycles, which is relevant to understanding their state at the end of their service life mdpi.com. Techniques such as scanning electron microscopy with energy dispersive X-ray spectroscopy (SEM-EDX), attenuated total reflectance–Fourier transform infrared spectroscopy (ATR-FTIR), and thermogravimetric methods are used to characterize spent resins mdpi.com. Assessing the energy potential of spent resins through calorific value analysis is also part of characterizing them for potential energy recovery mdpi.com.

Lifecycle Assessment of this compound in Industrial Processes

A comprehensive lifecycle assessment (LCA) of this compound in industrial processes would evaluate its environmental impact from raw material extraction and production through its use phase and eventual disposal. While a full, detailed LCA specifically on this compound was not found within the search results, related information provides insights into aspects relevant to an LCA.

The use of this compound in applications like brine purification contributes to more sustainable processes by increasing efficiency, extending operating cycle times, and reducing the consumption of chemicals and water waterwastewaterasia.commagonlinelibrary.comsmartwatermagazine.comlanxess.com. These factors would be positive contributions within an LCA framework. For instance, the extended cycle times achieved with Lewatit MDS TP 208 mean less frequent regeneration is needed, leading to reduced consumption of regeneration chemicals like hydrochloric acid and caustic soda matweb.commatweb.commagonlinelibrary.comsmartwatermagazine.commdpi.com. This decreased chemical usage, along with reduced wastewater volume, directly lowers the environmental burden associated with the process waterwastewaterasia.commagonlinelibrary.comsmartwatermagazine.com.

The production of ion exchange resins also has an environmental footprint. However, manufacturers are developing more sustainable options. For example, some sustainably produced Lewatit Scopeblue ion exchange resins reportedly have a significantly smaller carbon footprint and consist of a high percentage of renewable raw materials, although it is not explicitly stated if a TP-208 variant is available in this line hstatic.netlanxess.com. Such developments indicate a move towards reducing the upstream environmental impact of these materials.

While a complete, publicly available LCA for this compound was not identified, the available information highlights that its use contributes to reduced waste and resource consumption during the operational phase of industrial processes, and there are ongoing efforts to improve the sustainability of resin production and explore end-of-life options.

Compound Names and PubChem CIDs:

Emerging Research Avenues and Future Prospects for Lewatit Tp 208

Exploration of New Applications and Target Contaminants

Research continues to explore the efficacy of LEWATIT TP-208 for removing a wider range of contaminants beyond its traditional applications. Studies have investigated its capability for the selective removal of transient metal ions like Cu(II), Ni(II), and Co(II) from challenging matrices such as acid mine drainage tandfonline.com. Its affinity order for various metal cations has been established, showing high affinity for ions like copper, lead, nickel, zinc, and cadmium lanxess.comtandfonline.com. Future work may involve evaluating its performance against emerging contaminants or in complex industrial wastewaters containing a mixture of pollutants. For instance, studies on the removal of Ca(II) and Mg(II) from desulfurization wastewater demonstrate its potential in specific industrial processes researchgate.net. Research also indicates its potential for the recovery and separation of valuable metals like indium from waste streams, suggesting new applications in resource recovery mdpi.com.

Table 11.2.1: Dynamic Capacity of Lewatit TP 208 for Metal Ions in Model Acid Mine Drainage (pH 2.5 ± 0.03) tandfonline.com

Metal IonDynamic Capacity (g/L)
Cu(II)30.56 ± 1.30
Ni(II)9.07 ± 0.17
Co(II)1.30 ± 0.08

Table 11.2.2: Selectivity Order of Lewatit MonoPlus TP 208 for Metal Cations from Neutralized Waters lanxess.com

OrderMetal Cation
1Copper
2Vanadium (VO₂²⁺)
3Uranium (UO₂²⁺)
4Lead
5Nickel
6Zinc
7Cadmium
8Cobalt
9Iron (II)
10Beryllium
11Manganese
12Calcium
13Magnesium
14Strontium
15Barium
>>>Sodium

Advanced Regeneration and Waste Minimization Strategies

Efficient regeneration of saturated resin and minimization of waste generated are crucial for the economic and environmental sustainability of using this compound. Current regeneration typically involves using acid solutions, such as sulfuric acid, which has shown effectiveness in eluting trapped metals like copper, nickel, cobalt, and iron ions tandfonline.comresearchgate.net. Research is ongoing to develop more advanced regeneration strategies that could improve regeneration efficiency, reduce the volume and toxicity of regeneration effluents, and potentially allow for the recovery and reuse of the eluted metals in a more concentrated or purified form tandfonline.com. Studies on the long-term stability and energy recovery potential of spent resins are also being conducted to assess sustainable end-of-life management options mdpi.com. Future work may investigate novel regeneration agents, electrochemical regeneration methods, or in-situ regeneration techniques to minimize downtime and chemical consumption.

Further Elucidation of Complex Multi-component Adsorption Systems

The performance of this compound in real-world applications often involves the adsorption of multiple components simultaneously, where competitive adsorption effects can influence removal efficiency. Research is needed to further elucidate the complex interactions and mechanisms governing multi-component adsorption on this compound. Studies have begun to investigate the adsorption behavior of metal ions in binary or multi-component systems, such as Fe(II) in the presence of other metals or Ca(II) and Mg(II) in complex wastewater tandfonline.comresearchgate.netcsic.es. Future research will likely involve detailed experimental studies and advanced modeling techniques to predict and understand the competitive adsorption behavior of various ions, the influence of solution chemistry (e.g., pH, ionic strength, presence of complexing agents), and the impact of flow dynamics in column operations filtertech.com.plcsic.esscientific.netresearchgate.netmun.ca. This will enable better design and optimization of treatment processes for complex industrial effluents.

Q & A

Q. What are the key functional groups and ion exchange mechanisms of LEWATIT TP-208 relevant to metal ion removal?

this compound is a cationic exchange resin functionalized with iminodiacetic acid groups in its sodium form. These groups chelate divalent metal ions (e.g., Fe²⁺) via coordination bonds, enabling selective adsorption. The resin’s performance depends on pH, ionic strength, and competing ions. For instance, at pH 5, Fe(II) uptake reaches 9 mg·g⁻¹, while at pH 2, it drops to 4 mg·g⁻¹ due to proton competition . Methodologically, researchers should characterize functional groups using FTIR or XPS and conduct batch adsorption experiments under controlled pH and ionic conditions.

Q. How does pH influence the adsorption efficiency of Fe(II) ions using this compound?

Adsorption efficiency is highly pH-dependent. At low pH (e.g., 2), H⁺ ions compete with Fe²⁺ for binding sites, reducing uptake. At pH 5, deprotonation of iminodiacetic acid groups enhances Fe(II) adsorption. To study this, researchers should perform pH-edge experiments (pH 2–6), using buffers to maintain stability, and analyze uptake via ICP-OES or AAS. Evidence shows TP-208 achieves 9 mg·g⁻¹ Fe(II) removal at pH 5, compared to 4 mg·g⁻¹ at pH 2 .

Advanced Research Questions

Q. How can researchers optimize experimental parameters such as resin dosage and contact time when using this compound for Fe(II) removal?

Optimization requires a factorial design approach. For dosage, compare 0.25 g·L⁻¹ (standard) vs. 1 g·L⁻¹ (enhanced) under fixed pH and initial concentration. Kinetic studies (pseudo-first/second-order models) should assess contact time, with sampling intervals (5 min to 24 h) to identify equilibrium. For example, TP-208 reaches equilibrium in 5 h at 20°C . Advanced statistical tools like ANOVA or response surface methodology (RSM) can model interactions between variables.

Q. What methodological approaches are recommended to resolve contradictions in metal ion uptake data between this compound and other cation exchange resins?

Contradictions often arise from differences in functional groups and experimental conditions. For instance, sulfonic acid-based resins (e.g., Amberlite 200) achieve 38 mg·g⁻¹ Fe(II) uptake at pH 2, while TP-208 yields only 9 mg·g⁻¹ at pH 5 . To resolve discrepancies:

  • Standardize experimental protocols (pH, temperature, resin dosage).
  • Use XPS or EXAFS to compare binding mechanisms.
  • Conduct competitive adsorption studies with coexisting ions (e.g., Cu²⁺, Zn²⁺).

Q. How should researchers design comparative studies to evaluate this compound against emerging adsorbents like multiwalled carbon nanotubes (MWCNTs)?

Comparative studies must control for variables such as pH, initial concentration, and adsorbent dosage. For example:

  • At pH 5, TP-208 achieves 9 mg·g⁻¹ Fe(II) uptake, whereas MWCNTs yield only 2 mg·g⁻¹ under identical conditions .
  • Use BET analysis to compare surface area and pore structure.
  • Assess regeneration efficiency via desorption cycles (e.g., using HNO₃ or EDTA).
  • Apply life-cycle assessment (LCA) to evaluate environmental and economic trade-offs.

Q. What advanced characterization techniques are critical for elucidating the reusability and degradation mechanisms of this compound in repeated adsorption cycles?

  • SEM-EDS : Monitor structural changes and metal distribution after cycles.
  • FTIR : Detect functional group degradation (e.g., loss of iminodiacetic acid groups).
  • TGA-DSC : Assess thermal stability and resin decomposition thresholds.
  • Column studies : Simulate industrial-scale performance under dynamic flow conditions.

Methodological Considerations

  • Data Interpretation : Use Langmuir/Freundlich isotherms for equilibrium analysis and Dubinin-Radushkevich models for porosity effects.
  • Contradiction Analysis : Apply error propagation methods and sensitivity analysis to identify outliers in batch experiments.
  • Ethical Replication : Adhere to guidelines from Medicinal Chemistry Research for detailed experimental reporting, including reagent sources, instrumentation, and statistical methods .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.